Cas no 122532-94-9 ((S)-2-((tert-Butoxycarbonyl)amino)-6-(3,3-diethylguanidino)hexanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-6-(3,3-diethylguanidino)hexanoic acid
• CAS No: 122532-94-9
• MF: C₁₆H₃₂N₄O₄
• MW: 344.449684143066
• CID: 105740
• PubChem ID: 56845324
• Update Time: 2025-04-18

(S)-2-((tert-Butoxycarbonyl)amino)-6-(3,3-diethylguanidino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-6-(3,3-diethylguanidino)hexanoic acid
• Boc-Homoarg(Et)?-OH(symmetrical)
• Boc-Homoarg(Et)₂-OH (symmetrical)
• Boc-L-HArg(Et)2-OH
• L-Lysine,N6-[(diethylamino)iminomethyl]-N2-[(1,1-dimethylethoxy)carbonyl]-
• AK-87902
• ANW-63226
• CTK8B9827
• I14-32683
• KB-210908
• N6-[(Diethylamino)iminomethyl]-N2-[(1,1-dimethylethoxy)carbonyl]-L-lysine
• BOC-HAR(ET)2-OH
• BOC-HOARG(ET)2-OH
• BOC-HOMOARG(ET)2-OH
• BOC-L-HOARG(ET)2-OH
• BOC-HOMOARGININE(ET)2-OH
• BOC-NW,N-OMEGA-(DIETHYL)-L-HOMOARGININE
• N-Boc-N'-[(diethylamino)iminomethyl]-L-lysine
• N-α-t-Butyloxycarbonyl-N,N'-diethyl-L-homoarginine
• DTXSID60718679
• 122532-94-9
• (E)-N~6~-[Amino(diethylamino)methylidene]-N~2~-(tert-butoxycarbonyl)-L-lysine
• S-122532-94-9
• SCHEMBL4100118
• AKOS015909730
• J-004817
• N-alpha-t-Butyloxycarbonyl-N,N'-diethyl-L-homoarginine
• (2S)-6-[[amino(diethylamino)methylidene]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid

• MDL： MFCD00672709
• Inchi： 1S/C16H32N4O4/c1-6-20(7-2)14(17)18-11-9-8-10-12(13(21)22)19-15(23)24-16(3,4)5/h12H,6-11H2,1-5H3,(H2,17,18)(H,19,23)(H,21,22)/t12-/m0/s1
• InChI Key： PDZKOXOIRMROAB-LBPRGKRZSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCC/N=C(\N)/N(CC)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 344.24235551g/mol
• Monoisotopic Mass: 344.24235551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.12